Cas no 2229424-60-4 (1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one)

• Product Name: 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one
• CAS No: 2229424-60-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5762394
• PubChem ID: 165879160
• Update Time: 2025-05-19

1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(pyrrolidin-1-yl)pyridin-3-yl]prop-2-en-1-one
• 2229424-60-4
• EN300-1732787
• 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one

• Inchi： 1S/C12H14N2O/c1-2-11(15)10-6-5-7-13-12(10)14-8-3-4-9-14/h2,5-7H,1,3-4,8-9H2
• InChI Key： LFINQHYUJLXGQF-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one

Professional Introduction to Compound with CAS No. 2229424-60-4 and Product Name: 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one

The compound identified by the CAS number 2229424-60-4 and the product name 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular architecture of this compound incorporates both pyrrolidine and pyridine moieties, which are well-documented for their role in modulating biological pathways and interactions.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with particular emphasis on those that can interact with biological targets in a highly specific manner. The presence of the pyrrolidin-1-yl group in this compound suggests a high degree of flexibility and binding affinity, which are critical attributes for developing small-molecule inhibitors or agonists. Pyrrolidine derivatives have been extensively studied for their pharmacological properties, including their ability to engage with enzymes and receptors involved in various disease mechanisms.

The pyridin-3-yl moiety further enhances the compound's potential as a pharmacophore. Pyridine-based compounds are widely recognized for their role in medicinal chemistry, often serving as key structural elements in drugs that target neurological disorders, cardiovascular diseases, and infectious diseases. The combination of these two heterocyclic systems in 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one creates a versatile scaffold that can be modified to optimize binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with high precision. These tools have been instrumental in designing derivatives of 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one that exhibit improved pharmacokinetic properties and reduced side effects. For instance, studies have shown that modifications to the propenone group can significantly alter the compound's solubility and metabolic stability, making it more suitable for clinical applications.

The compound's potential has also been explored in the context of targeted therapy for cancer. In particular, its ability to inhibit key enzymes involved in tumor proliferation has been a focus of interest. Preclinical studies have demonstrated that derivatives of this compound can selectively target cancer cells while minimizing toxicity to healthy tissues. This selectivity is attributed to the precise interaction between the compound's structure and its biological target, a hallmark of effective drug candidates.

Another area where 1-2-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-one shows promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has been investigated, making it a candidate for therapies targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease. Research indicates that the compound can modulate neurotransmitter levels and receptor activity, potentially leading to novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

Evaluation of 1-(2-(pyrrolidin-l -yl)pyridin -3 - yl)prop - 2 - en - 1 - one's pharmacological profile has revealed several promising characteristics. Its binding affinity for specific enzymes has been measured using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into how the compound interacts with its target proteins at an atomic level, guiding further structural optimization efforts.

The development of novel drug candidates is often hampered by issues related to drug resistance and off-target effects. However, preliminary data suggest that 2229424 - 60 - 4 may exhibit low propensity for these problems due to its unique structural features. By targeting multiple sites on the biological target or by inducing conformational changes that render resistance less likely, this compound offers a promising alternative to existing therapies.

In conclusion, 2229424 - 60 - 4 represents a significant advancement in pharmaceutical research with its innovative molecular design. The combination of pyrrolidin-l - yland pyridine -3 - yl moieties provides a versatile scaffold for developing new drugs targeting various diseases. With ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications, 2229424 - 60 - 4 holds great promise for improving patient outcomes in the future.